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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzothiazole

Cat. No.: B104352 Get Quote

An In-depth Technical Guide to 2-Amino-6-
methoxybenzothiazole
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the physical, chemical, and

biological properties of 2-Amino-6-methoxybenzothiazole (CAS No: 1747-60-0). It is a vital

intermediate in the synthesis of various organic compounds, including pharmaceuticals, dyes,

and agrochemicals.[1] This guide consolidates key data on its properties, spectral

characteristics, and experimental protocols, and outlines its significant applications in medicinal

chemistry and materials science.

Core Physical and Chemical Properties
2-Amino-6-methoxybenzothiazole is an organic compound featuring a benzothiazole core

structure, which is a benzene ring fused to a thiazole ring.[2] It presents as a fine, off-white to

light tan powder at room temperature.[3][4] The presence of an amino group and a methoxy

group at specific positions on the benzothiazole framework contributes to its chemical reactivity

and potential applications.[2] The compound is stable under normal conditions but may be

sensitive to light and is incompatible with strong oxidizing agents.[5][6][7]

Table 1: Physical and Chemical Properties of 2-Amino-6-methoxybenzothiazole
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Property Value Source(s)

Molecular Formula C₈H₈N₂OS [4][8]

Molecular Weight 180.23 g/mol [3][4][8]

CAS Number 1747-60-0 [3][8]

Appearance
Fine off-white to light tan

powder
[3][4][5]

Melting Point 165-167 °C [4][5]

Boiling Point

240 °C[4][5][7]; Decomposes

at 464 °F (240 °C) at 760

mmHg[3]

[3][4][5][7]

Solubility

Insoluble in water[6][7][9]; less

than 1 mg/mL at 70 °F (21 °C)

[3][4]

[3][4][6][7][9]

Density 1.359 g/cm³ [4]

Vapor Pressure 0.000142 mmHg at 25 °C [5][10]

pKa 4.50 (+1) at 25 °C [7]

IUPAC Name
6-methoxy-1,3-benzothiazol-2-

amine
[3][4]

Spectral Data
The structural characteristics of 2-Amino-6-methoxybenzothiazole have been elucidated

through various spectroscopic techniques.

Table 2: Spectral Data Summary for 2-Amino-6-methoxybenzothiazole
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Technique Data Highlights Source(s)

¹H NMR Spectra available for review. [11][12]

Mass Spectrometry
GC-MS and MS-MS data

available through NIST.
[3]

Infrared (IR) Spectroscopy
FTIR (KBr-Pellet) and ATR-IR

spectra are available.
[3]

UV Spectroscopy UV spectral data is available. [3]

Raman Spectroscopy
Raman spectral data is

available.
[3]

Experimental Protocols
Synthesis of 2-Amino-6-methoxybenzothiazole
A common method for the synthesis of 2-Amino-6-methoxybenzothiazole involves the

reaction of p-anisidine (p-methoxyaniline) with potassium thiocyanate and bromine in glacial

acetic acid.[13]

Detailed Methodology:

Reactant Preparation: Dissolve 0.1 mole of p-anisidine and 0.1 mole of potassium

thiocyanate in 100 mL of glacial acetic acid.[7]

Cooling: Cool the mixture in an ice bath with stirring for 10-20 minutes.[7]

Bromination: Slowly add a solution of 0.1 mole of bromine in glacial acetic acid dropwise to

the cooled mixture. The rate of addition should be controlled to maintain the reaction

temperature below 10 °C.[7]

Reaction: After the addition is complete, continue stirring the reaction mixture at room

temperature for 2-4 hours.[7]

Isolation of Intermediate: The resulting hydrobromide salt precipitate is separated by filtration

and washed with glacial acetic acid, then dried.[7]
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Neutralization: Dissolve the dried salt in hot water and basify by adjusting the pH to 11.0 with

ammonia solution.[7]

Final Product Isolation: The precipitated 2-Amino-6-methoxybenzothiazole is filtered,

washed with water, and dried.[7]

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) using a toluene:acetone (8:2) solvent system.[7]
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Synthesis Workflow of 2-Amino-6-methoxybenzothiazole
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Caption: Synthesis workflow for 2-Amino-6-methoxybenzothiazole.
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Purification
The crude product can be purified by recrystallization from a suitable solvent such as benzene

or a mixture of equal volumes of concentrated hydrochloric acid and 95% ethanol.[13] In the

latter case, the resulting hydrochloride salt is dissolved in water, and the free base is

precipitated with sodium carbonate.[13]

Chemical Reactivity and Applications
2-Amino-6-methoxybenzothiazole serves as a versatile building block for the synthesis of

more complex molecules.[1] Its primary amine and benzothiazole core are key to its reactivity.

Synthesis of Schiff Bases and 4-Thiazolidinones: It is a key intermediate in the preparation of

novel Schiff bases and 4-thiazolidinones, compounds which are investigated for their

potential biological activities.[4][6]

Synthesis of 2-Cyano-6-methoxybenzothiazole: This compound is used in the synthesis of 2-

cyano-6-methoxybenzothiazole, which is a key intermediate for the synthesis of firefly

luciferin.[6]

Sandmeyer Reaction: It undergoes a Sandmeyer reaction when heated with isoamyl nitrite

and copper(II) bromide to yield 2-bromo-6-methoxybenzothiazole.[14]

Pharmaceutical and Agrochemical Development: The benzothiazole nucleus is present in

many compounds with interesting biological activities, including antimicrobial, antitumor, and

anti-inflammatory properties.[15] This makes 2-Amino-6-methoxybenzothiazole a valuable

scaffold in drug discovery and in the formulation of fungicides and herbicides.[1][15]

Dye Intermediate: It is used in the manufacturing of cationic dyes, such as cationic brilliant

blue RL and cationic yellow 2RL.[16]
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Reactivity and Applications of 2-Amino-6-methoxybenzothiazole
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Caption: Key reactions and applications of 2-Amino-6-methoxybenzothiazole.

Safety and Handling
2-Amino-6-methoxybenzothiazole is considered hazardous. It is toxic if swallowed and may

cause skin, eye, and respiratory irritation.[17] It is also suspected of causing genetic defects.

[18]

Precautionary Statements: Obtain special instructions before use. Do not handle until all

safety precautions have been read and understood. Wear protective gloves, clothing, eye,

and face protection. Wash skin thoroughly after handling. Do not eat, drink, or smoke when

using this product.[18]

First Aid: If swallowed, immediately call a poison center or doctor. Rinse mouth. If exposed or

concerned, get medical advice/attention.[17]
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Spill Cleanup: For small spills, dampen the solid material with 60-70% ethanol and transfer it

to a suitable container. Use absorbent paper dampened with the same solvent to clean up

any remaining material. Seal all contaminated materials in a vapor-tight plastic bag for

disposal.[9]

This guide serves as a foundational resource for professionals engaged in research and

development involving 2-Amino-6-methoxybenzothiazole. For detailed safety information,

always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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